Cas no 1804852-84-3 (Methyl 4-cyano-2-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 4-cyano-2-(difluoromethyl)pyridine-3-acetate
• CAS No: 1804852-84-3
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4903405
• Update Time: 2025-05-26

Methyl 4-cyano-2-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H8F2N2O2/c1-16-8(15)4-7-6(5-13)2-3-14-9(7)10(11)12/h2-3,10H,4H2,1H3
• InChI Key： URSZILUAOUIXHR-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)C=CN=1)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1
• Topological Polar Surface Area: 63

Additional information on Methyl 4-cyano-2-(difluoromethyl)pyridine-3-acetate

Methyl 4-cyano-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1804852-84-3): An Overview

Methyl 4-cyano-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1804852-84-3) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a difluoromethyl moiety, and a pyridine ring, which collectively contribute to its diverse chemical and biological properties.

The chemical structure of Methyl 4-cyano-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1804852-84-3) is represented by the formula C₁₁H₉F₂N₂O₂. The presence of the cyano group and difluoromethyl moiety imparts significant electronic and steric effects, making this compound an attractive building block for the synthesis of more complex molecules. The pyridine ring, a common heterocyclic structure in pharmaceuticals, further enhances the compound's utility in drug discovery and development.

In recent years, Methyl 4-cyano-2-(difluoromethyl)pyridine-3-acetate has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the role of this compound in the development of potent inhibitors for specific protein kinases involved in cancer progression. The researchers demonstrated that derivatives of Methyl 4-cyano-2-(difluoromethyl)pyridine-3-acetate exhibited high selectivity and efficacy against these kinases, making them promising candidates for further clinical evaluation.

Beyond its applications in cancer research, Methyl 4-cyano-2-(difluoromethyl)pyridine-3-acetate has also shown promise in the treatment of neurodegenerative disorders. A study conducted by a team at the University of California, San Francisco, explored the potential of this compound as a lead structure for developing neuroprotective agents. The researchers found that certain derivatives of Methyl 4-cyano-2-(difluoromethyl)pyridine-3-acetate effectively inhibited oxidative stress and inflammation in neuronal cells, suggesting their potential therapeutic value in conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of Methyl 4-cyano-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1804852-84-3) is another factor contributing to its widespread use in research laboratories and pharmaceutical companies. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One notable method involves the reaction of 4-cyano-2-(difluoromethyl)pyridine with methyl bromoacetate under mild conditions, yielding high yields and purity levels. This synthetic flexibility allows researchers to readily incorporate Methyl 4-cyano-2-(difluoromethyl)pyridine-3-acetate into various chemical reactions and drug discovery pipelines.

The physicochemical properties of Methyl 4-cyano-2-(difluoromethyl)pyridine-3-acetate have been thoroughly characterized through various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the compound's molecular structure, solubility, stability, and reactivity. For example, NMR spectroscopy has revealed detailed information about the electronic environment around the cyano group and difluoromethyl moiety, while X-ray crystallography has elucidated the precise arrangement of atoms within the molecule.

In addition to its direct applications in drug discovery, Methyl 4-cyano-2-(difluoromethyl)pyridine-3-acetate has also been utilized as a tool compound in chemical biology studies. Researchers have employed this compound to probe biological pathways and validate target proteins involved in disease mechanisms. For instance, a study published in Chemical Biology & Drug Design utilized Methyl 4-cyano-2-(difluoromethyl)pyridine-3-acetate-based probes to investigate protein-protein interactions relevant to inflammatory diseases. The results from these studies have not only advanced our understanding of disease biology but also identified new therapeutic targets for drug development.

The environmental impact and safety profile of Methyl 4-cyano-2-(difluoromethyl)pyridine-3-acetate are important considerations for its industrial use. Studies have shown that this compound exhibits low toxicity and environmental persistence when handled properly under laboratory conditions. However, appropriate safety measures should always be followed during synthesis and handling to ensure worker safety and environmental protection.

In conclusion, Methyl 4-cyano-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1804852-84-3) is a highly valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique structural features make it an excellent building block for developing novel drugs targeting various diseases. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in modern scientific endeavors.